Cas no 1560-89-0 (2-Methyl-heptadecane)

• Product Name: 2-Methyl-heptadecane
• CAS No: 1560-89-0
• MF: C₁₈H₃₈
• MW: 254.494326114655
• CID: 198121
• PubChem ID: 15265
• Update Time: 2025-06-08

2-Methyl-heptadecane Chemical and Physical Properties

Names and Identifiers

• Heptadecane, 2-methyl-
• 2-Methylheptadecane
• 2-Methylheptadecan
• 2-methyl-heptadecane
• 2-Methylheptadecane1000µg
• heptadecane,2-methyl
• isooctadecane
• NSC 125393
• AI3-35565
• NSC-125393
• DTXSID3073266
• GK7FXL06Y8
• NSC125393
• FT-0736147
• Hexadecane, dimethyl-
• RJWUMFHQJJBBOD-UHFFFAOYSA-N
• 1560-89-0
• LMFA11000344
• 72123-30-9
• UNII-GK7FXL06Y8
• EINECS 276-354-7
• NS00096006
• 2-Methyl-heptadecane

• Inchi： 1S/C18H38/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(2)3/h18H,4-17H2,1-3H3
• InChI Key： RJWUMFHQJJBBOD-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCC)CCCCCC(C)C

Computed Properties

• Exact Mass: 254.29700
• Monoisotopic Mass: 254.297351212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7761
• Melting Point: 6°C
• Boiling Point: 311.05°C
• Refractive Index: 1.4357
• PSA: 0.00000
• LogP: 7.12370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes

Additional information on 2-Methyl-heptadecane

Introduction to 2-Methyl-heptadecane (CAS No. 1560-89-0)

2-Methyl-heptadecane, with the chemical formula C₁₈H₃₈, is a long-chain alkane that belongs to the homologous series of aliphatic hydrocarbons. This compound, identified by its CAS number 1560-89-0, is a white waxy solid at room temperature and is widely recognized for its applications in the field of organic chemistry and materials science. Its unique structural properties make it a valuable component in various industrial and research applications, particularly in the development of high-performance polymers, lubricants, and as a reference standard in analytical chemistry.

The significance of 2-Methyl-heptadecane in modern chemical research cannot be overstated. Its long-chain structure and branched configuration contribute to its exceptional thermal stability and low reactivity, making it an ideal candidate for use as a stationary phase in gas chromatography (GC). This property has been extensively utilized in the analysis of complex mixtures, including petrochemical products and environmental samples. Recent advancements in chromatographic techniques have further highlighted the importance of 2-Methyl-heptadecane as a benchmark for resolving high-molecular-weight compounds.

In addition to its role in analytical chemistry, 2-Methyl-heptadecane has found applications in the synthesis of specialty chemicals. Its branched structure imparts unique mechanical properties when incorporated into polymer matrices, enhancing the performance of materials used in automotive and aerospace industries. For instance, researchers have demonstrated that the inclusion of 2-Methyl-heptadecane can improve the thermal conductivity and mechanical strength of polyethylene-based composites, leading to more efficient and durable end products.

Recent studies have also explored the potential of 2-Methyl-heptadecane as a precursor in the synthesis of bio-based chemicals. The growing demand for sustainable alternatives has prompted investigations into the conversion of alkanes like 2-Methyl-heptadecane into biofuels or high-value chemicals through catalytic processes. One notable development involves the use of transition metal catalysts to selectively functionalize the carbon-hydrogen bonds in 2-Methyl-heptadecane, paving the way for greener chemical manufacturing processes.

The compound's stability under extreme conditions has also made it a subject of interest in materials science research. Studies have shown that 2-Methyl-heptadecane can serve as a model compound for understanding the behavior of long-chain hydrocarbons under high pressure and temperature. This knowledge is crucial for designing materials that can withstand harsh environments, such as those encountered in deep-sea exploration or space applications.

From an industrial perspective, 2-Methyl-heptadecane is valued for its role as a diluent and solvent in various chemical processes. Its non-polar nature allows it to dissolve a wide range of organic compounds, making it useful in formulating paints, coatings, and adhesives. Moreover, its compatibility with other hydrocarbons ensures seamless integration into existing industrial workflows, reducing downtime and operational costs.

The safety profile of 2-Methyl-heptadecane is another critical aspect that contributes to its widespread use. Unlike some other organic solvents, 2-Methyl-heptadecane exhibits low toxicity and minimal environmental impact when handled properly. This characteristic aligns with global efforts to promote safer chemical practices and reduce hazardous waste generation.

In conclusion, 2-Methyl-heptadecane (CAS No. 1560-89-0) is a versatile compound with significant applications across multiple industries. Its unique structural properties, coupled with recent advancements in chemical synthesis and material science, continue to drive innovation in both academic research and industrial applications. As scientists and engineers continue to explore new uses for this compound, its importance is expected to grow even further.